6-(benzyloxy)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)pyrimidine-4-carboxamide

• IUPAC Name: N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]-6-phenylmethoxypyrimidine-4-carboxamide
• InChI: InChI=1S/C23H19N5O3/c1-28-22(29)12-11-19(27-28)17-9-5-6-10-18(17)26-23(30)20-13-21(25-15-24-20)31-14-16-7-3-2-4-8-16/h2-13,15H,14H2,1H3,(H,26,30)
• InChI Key: FTIPXSFCUDPJEN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC=CC=C2NC(=O)C3=CC(=NC=N3)OCC4=CC=CC=C4
• Molecular Formula: C23H19N5O3
• Molecular Weight: 413.4 g/mol
• CAS No.: 2034618-40-9

Description

6-(benzyloxy)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)pyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C23H19N5O3 and its molecular weight is 413.437. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Activity : Compounds derived from pyrimidine structures have been synthesized and evaluated for their antimicrobial activities. For instance, derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides showed significant activity against strains such as Proteus vulgaris and Pseudomonas aeruginosa, surpassing reference drugs like streptomycin and metronidazole in some cases (Kolisnyk et al., 2015).

Anticancer and Anti-inflammatory Agents

• Synthesis of Pyrazolopyrimidines as Anticancer Agents : Novel series of pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer activities, demonstrating potential as anti-5-lipoxygenase agents (Rahmouni et al., 2016).
• Development of Anti-inflammatory and Analgesic Agents : Novel derivatives have been synthesized for evaluating their anti-inflammatory and analgesic activities, highlighting the utility of pyrimidine structures in creating compounds with significant COX-2 inhibitory, analgesic, and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Antioxidant Properties

• Evaluation of Antioxidant Activities : Derivatives have been studied for their antioxidant activities, showcasing the potential of pyrimidine-based compounds in scavenging free radicals and contributing to the development of novel antioxidants (Ahmad et al., 2012).